3-(3-bromophenyl)-3-cyclopentylprop-2-enoic acid
Overview
Description
3-(3-Bromophenyl)-3-cyclopentylprop-2-enoic acid, also known as 3-Bromo-3-cyclopentylpropionic acid (3-BCPA), is a chemical compound that is widely used in scientific research. It is a brominated derivative of cyclopentylpropionic acid, which is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 3-BCPA has a variety of applications, including synthesis methods, scientific research, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
3-BCPA is widely used in scientific research due to its ability to modify the activity of enzymes and other proteins. It has been used to study the structure and function of enzymes, and to investigate the mechanisms of action of drugs and other compounds. 3-BCPA has also been used to study the metabolism of drugs, and to investigate the effects of drugs on the body.
Mechanism of Action
3-BCPA is known to interact with enzymes, proteins, and other biological molecules. It is believed to act as a reversible inhibitor of enzymes, meaning that it binds to the active site of the enzyme and prevents it from catalyzing reactions. It can also act as a competitive inhibitor, meaning that it binds to the active site of the enzyme and prevents other molecules from binding to the enzyme.
Biochemical and Physiological Effects
3-BCPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of proteins involved in cell signaling, such as G-protein coupled receptors. In addition, 3-BCPA has been shown to affect the expression of genes involved in drug metabolism and other cellular processes.
Advantages and Limitations for Lab Experiments
3-BCPA has several advantages for lab experiments. It is a relatively inexpensive compound, and it is easily synthesized. It is also a highly selective inhibitor, meaning that it can be used to selectively inhibit the activity of specific enzymes or other proteins. However, 3-BCPA can also be toxic in high concentrations, and it can be difficult to control the concentration of the compound in lab experiments.
Future Directions
There are a number of potential future directions for research involving 3-BCPA. For example, it could be used to study the effects of drugs on specific enzymes or proteins, or to investigate the effects of drugs on gene expression. It could also be used to study the metabolism of drugs, or to investigate the mechanisms of action of drugs and other compounds. Additionally, 3-BCPA could be used to develop novel drugs or pharmaceuticals that target specific enzymes or proteins. Finally, 3-BCPA could be used to study the structure and function of enzymes and other proteins.
Synthesis Methods
3-BCPA can be synthesized from the reaction of 3-bromobenzaldehyde and cyclopentylpropionic anhydride. The reaction proceeds in two steps. First, the 3-bromobenzaldehyde is reacted with cyclopentylpropionic anhydride in the presence of an acid catalyst to form 3-bromocyclopentylpropionic anhydride. This reaction is followed by a dehydration reaction to form 3-BCPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromophenyl)-3-cyclopentylprop-2-enoic acid involves the synthesis of the starting material, 3-bromophenylcyclopentene, followed by the addition of a carboxylic acid group to the double bond of the cyclopentene ring.", "Starting Materials": [ "Cyclopentadiene", "Bromobenzene", "Sodium metal", "Diethyl ether", "Sodium hydride", "Bromoacetic acid", "Triethylamine", "Chloroacetyl chloride" ], "Reaction": [ "Step 1: Synthesis of 3-bromophenylcyclopentene", "a. Dissolve cyclopentadiene in diethyl ether and add sodium metal to initiate a Diels-Alder reaction with bromobenzene to form 3-bromophenylcyclopentene.", "b. Purify the product by distillation.", "Step 2: Addition of carboxylic acid group", "a. Dissolve 3-bromophenylcyclopentene in dry tetrahydrofuran and add sodium hydride to deprotonate the double bond.", "b. Add bromoacetic acid and triethylamine to the reaction mixture and stir at room temperature for several hours to allow for the addition of the carboxylic acid group.", "c. Quench the reaction with water and extract the product with ethyl acetate.", "d. Purify the product by recrystallization or column chromatography.", "Step 3: Synthesis of 3-(3-bromophenyl)-3-cyclopentylprop-2-enoic acid", "a. Dissolve the product from step 2 in dry dichloromethane and add chloroacetyl chloride to the reaction mixture.", "b. Stir the reaction mixture at room temperature for several hours to allow for the addition of the acetyl group.", "c. Quench the reaction with water and extract the product with ethyl acetate.", "d. Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1563829-71-9 |
Molecular Formula |
C14H15BrO2 |
Molecular Weight |
295.2 |
Purity |
92 |
Origin of Product |
United States |
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